Cas no 84054-96-6 (BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER
• CAS No: 84054-96-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 3386761
• PubChem ID: 12794731
• Update Time: 2025-04-23

BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER
• Ethyl 4-formyl-2-hydroxybenzoate
• 84054-96-6
• Ethyl4-formyl-2-hydroxybenzoate

• Inchi： 1S/C10H10O4/c1-2-14-10(13)8-4-3-7(6-11)5-9(8)12/h3-6,12H,2H2,1H3
• InChI Key： WJUYYVPDEIOVMB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=CC=1O)=O

Computed Properties

• Exact Mass: 194.05790880Da
• Monoisotopic Mass: 194.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Additional information on BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER

BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER (CAS No 84054-96-6)

BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER, also known by its CAS registry number 84054-96-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a hydroxyl group at the 2-position and a formyl group at the 4-position, with an ethyl ester functional group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest for researchers and industry professionals alike.

The synthesis of BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER involves a series of well-defined organic reactions. Typically, the compound is derived from the esterification of 4-formyl-2-hydroxybenzoic acid with ethanol in the presence of an acid catalyst. This reaction is a classic example of esterification, where the hydroxyl group of the carboxylic acid reacts with the alcohol to form an ester bond. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. The resulting compound is a white crystalline solid with a melting point of approximately 150°C, which is consistent with its structural rigidity and strong intermolecular hydrogen bonding.

One of the most notable applications of BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER is in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of both hydroxyl and formyl groups in the molecule allows for versatile chemical reactivity, enabling it to participate in various polymerization reactions. For instance, the hydroxyl group can act as a nucleophile in condensation reactions, while the formyl group can serve as an electrophilic site for further functionalization. These properties make it an ideal building block for constructing high-performance materials with tailored mechanical and thermal properties.

Recent studies have also explored the potential of BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER in drug delivery systems. Researchers have found that its unique structure can be exploited to design stimuli-responsive drug carriers that release their cargo in response to specific environmental changes, such as pH or temperature. This application leverages the compound's ability to undergo reversible chemical transformations under controlled conditions, making it a promising candidate for targeted drug delivery.

In addition to its practical applications, BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER has also been studied extensively for its role in organic synthesis as an intermediate. Its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, makes it a valuable precursor for synthesizing more complex molecules. For example, recent research has demonstrated its use in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties.

The growing interest in BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER can be attributed to its versatility and compatibility with modern synthetic methodologies. Its ability to integrate into diverse chemical systems positions it as a key player in advancing both academic research and industrial applications. As technology continues to evolve, it is anticipated that this compound will find even more innovative uses across various sectors.

In conclusion, BENZOIC ACID, 4-FORMYL-2-HYDROXY-, ETHYL ESTER (CAS No 84054-96-6) is a multifaceted compound with significant potential in materials science, drug delivery systems, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop advanced materials and therapeutic agents. As scientific understanding deepens and new applications emerge, this compound will undoubtedly continue to play a pivotal role in shaping future innovations.